Cas no 2018283-23-1 ((1-octylazetidin-2-yl)methanamine)

• Product Name: (1-octylazetidin-2-yl)methanamine
• CAS No: 2018283-23-1
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 6329806
• PubChem ID: 165520741
• Update Time: 2025-10-23

(1-octylazetidin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-octylazetidin-2-yl)methanamine
• EN300-1282193
• 2018283-23-1

• Inchi： 1S/C12H26N2/c1-2-3-4-5-6-7-9-14-10-8-12(14)11-13/h12H,2-11,13H2,1H3
• InChI Key： DHYOZVJTGRTFNQ-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)CCC1CN

Computed Properties

• Exact Mass: 198.209598838g/mol
• Monoisotopic Mass: 198.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-octylazetidin-2-yl)methanamine

Chemical Profile of (1-octylazetidin-2-yl)methanamine (CAS No. 2018283-23-1)

(1-octylazetidin-2-yl)methanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2018283-23-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This amine derivative features a unique structural framework that combines an azetidine ring with an octyl side chain, making it a promising candidate for various biological and chemical applications. The compound's molecular structure and functional properties have garnered attention from researchers exploring novel therapeutic agents and biochemical probes.

The structural composition of (1-octylazetidin-2-yl)methanamine consists of a six-membered heterocyclic azetidine core substituted at the 2-position with a methanamine group, which is further elongated by an octyl chain. This configuration imparts specific physicochemical properties, including solubility, lipophilicity, and reactivity, that are critical for its potential use in drug design and synthesis. The presence of the azetidine ring enhances the compound's ability to interact with biological targets, while the octyl chain improves its membrane permeability and stability in biological systems.

In recent years, there has been growing interest in azetidine derivatives due to their versatility in medicinal chemistry. The azetidine scaffold is known for its ability to mimic natural amino acid structures, making it a valuable building block for peptidomimetics and enzyme inhibitors. Specifically, (1-octylazetidin-2-yl)methanamine has been explored as a potential intermediate in the synthesis of bioactive molecules targeting various disease pathways. Its unique structural features make it suitable for applications in the development of small-molecule drugs that require precise targeting and high bioavailability.

One of the most compelling aspects of (1-octylazetidin-2-yl)methanamine is its potential role in modulating enzymatic activity. Research has indicated that azetidine derivatives can serve as substrates or inhibitors for certain enzymes, thereby influencing metabolic pathways and disease mechanisms. For instance, studies have shown that compounds with similar structural motifs to (1-octylazetidin-2-yl)methanamine can interact with proteases and kinases, which are key players in processes such as inflammation, cancer progression, and neurodegeneration. These interactions suggest that this compound may have therapeutic applications in conditions where enzyme regulation is dysregulated.

The octyl side chain in (1-octylazetidin-2-yl)methanamine also contributes to its pharmacological profile by influencing its pharmacokinetic properties. The hydrophobic nature of the octyl group enhances the compound's ability to cross lipid membranes, which is crucial for achieving effective drug delivery to target tissues. Additionally, the alkyl chain can affect metabolic stability, potentially prolonging the compound's half-life in biological systems. These characteristics make it an attractive candidate for formulations designed to improve bioavailability and therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the potential of (1-octylazetidin-2-yl)methanamine as a pharmacophore. Molecular modeling studies have demonstrated that this compound can adopt multiple conformations that are compatible with binding pockets of various biological targets. These studies have provided insights into how modifications to the azetidine ring and octyl chain can optimize binding affinity and selectivity. Such computational approaches are increasingly being used to guide the design of next-generation drugs with improved pharmacological profiles.

In addition to its applications in drug development, (1-octylazetidin-2-yl)methanamine has shown promise as a tool compound in biochemical research. Its well-defined structure and reactivity make it useful for studying enzyme mechanisms and developing novel synthetic methodologies. Researchers have utilized this compound to probe the interactions between enzymes and small molecules, providing valuable insights into catalytic processes and substrate recognition. These studies contribute to a deeper understanding of biological pathways and may inform the development of more effective therapeutic strategies.

The synthesis of (1-octylazetidin-2-yl)methanamine represents another area of interest within synthetic organic chemistry. The preparation of this compound involves multi-step reactions that showcase advanced techniques in heterocyclic chemistry and organic synthesis. Researchers have developed efficient routes to construct the azetidine ring system while introducing the octyl side chain with high regioselectivity. These synthetic methodologies not only provide access to this compound but also serve as templates for designing other structurally related molecules with diverse biological activities.

The future prospects for (1-octylazetidin-2-yl)methanamine are promising, with ongoing research exploring its potential applications in various fields. As our understanding of biological systems continues to expand, compounds like this one will play a crucial role in discovering new therapeutic agents and biochemical tools. The combination of its unique structural features, favorable physicochemical properties, and potential biological activities positions it as a valuable asset in both academic research and industrial drug development.